![molecular formula C22H19N3O B2486327 (3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)(naphthalen-1-yl)methanone CAS No. 1396800-00-2](/img/structure/B2486327.png)
(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)(naphthalen-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)(naphthalen-1-yl)methanone is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Anticonvulsant Activity
A series of novel compounds were designed and synthesized based on a pharmacophoric model to meet the structural requirements necessary for anticonvulsant activity. The anticonvulsant activities of these compounds were investigated using various models, with some compounds subjected to GABA assay to confirm their mode of action. The efforts also aimed to establish structure-activity relationships among the synthesized compounds, validating the pharmacophoric model with four binding sites essential for anticonvulsant activity (Rajak et al., 2010).
Antimicrobial and Anticancer Activity
The synthesis of metal complexes derived from Schiff base and their biological activity evaluation showed significant antibacterial and antifungal activities against various strains. Moreover, these complexes exhibited noteworthy in vitro antitumor activities against different cancer cell lines, highlighting their potential as therapeutic agents (Al-Hakimi et al., 2020).
Synthesis of Novel Compounds for Biological Evaluation
New synthetic routes have been developed for various derivatives, including imidazole derivatives containing the β-lactam ring, demonstrating the versatility of synthetic chemistry in creating novel compounds for further biological evaluation. These synthetic efforts contribute to the discovery of new molecules with potential biological activities (Askar et al., 2016).
Photostabilizing and Fluorescent Properties
Synthesis of novel monoazo disperse dyes based on the phenyl(1H-benzoimidazol-5-yl)methanone moiety has shown induced fluorescence properties and enhanced photostability, offering applications in materials science and dye chemistry. These properties are crucial for developing new materials with specific optical characteristics (Jadhav et al., 2018).
Mechanism of Action
Imidazole Ring
The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Benzimidazole Ring
The compound also contains a benzimidazole ring. Benzimidazole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Safety and Hazards
The safety and hazards associated with a specific compound depend on its structure and properties. While some imidazole derivatives are used in commercially available drugs , others may have different safety profiles. The specific safety and hazards of “(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)(naphthalen-1-yl)methanone” are not detailed in the retrieved papers.
Future Directions
Imidazole and its derivatives have shown a broad range of chemical and biological properties, making them an important area of study in the development of new drugs . Future research could focus on elucidating the specific properties, synthesis methods, and potential applications of “(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)(naphthalen-1-yl)methanone”.
Properties
IUPAC Name |
[3-(6-methyl-1H-benzimidazol-2-yl)azetidin-1-yl]-naphthalen-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O/c1-14-9-10-19-20(11-14)24-21(23-19)16-12-25(13-16)22(26)18-8-4-6-15-5-2-3-7-17(15)18/h2-11,16H,12-13H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDKORTITRGDLTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)C3CN(C3)C(=O)C4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.